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Compound of Interest

Compound Name: Triphenylantimony

Cat. No.: B1630391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of triphenylantimony. Adherence to these guidelines is crucial to ensure personnel

safety and maintain the integrity of the compound.

Introduction
Triphenylantimony (also known as triphenylstibine) is an organometallic compound with the

chemical formula C₁₈H₁₅Sb.[1][2] It is a versatile reagent used in organic synthesis, materials

science, and pharmaceutical research.[1] It typically appears as a white to off-white or very light

yellow crystalline solid or powder.[1][2][3] While stable under normal conditions, it is classified

as harmful and toxic, necessitating careful handling.[4][5][6][7]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of

triphenylantimony.

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Formula C₁₈H₁₅Sb [1][6]

Molecular Weight 353.08 g/mol [1][6]

Appearance
White to off-white/light yellow

crystalline powder
[1][2][3]

Melting Point 52 - 55 °C [1][7]

Boiling Point 377 °C [1][7][8]

Solubility

Insoluble in water. Soluble in

organic solvents like benzene,

toluene, ethyl ether, and

chloroform. Slightly soluble in

ethyl alcohol.

[2][3][9]

Flash Point 109 °C (228.20 °F) [7][10]

Stability
Stable under normal

conditions.
[7][11]

Table 2: Toxicological Data

Parameter Value References

Acute Oral Toxicity (Rat) LD50: 183 mg/kg [7][12]

Acute Oral Toxicity (Mouse) LD50: 650 mg/kg [12]

GHS Hazard Statements

H301/H302 (Toxic/Harmful if

swallowed), H332 (Harmful if

inhaled), H411 (Toxic to

aquatic life with long lasting

effects)

[4][5][6]

Experimental Protocols: Handling and Storage
Personal Protective Equipment (PPE)
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Proper PPE is mandatory when handling triphenylantimony to prevent exposure.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][10][11]

Skin Protection: Wear appropriate protective gloves (neoprene or nitrile rubber are

recommended) and clothing to prevent skin exposure.[10][11]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[10][13] Work should be conducted in a well-ventilated area, preferably under a chemical

fume hood, to minimize dust inhalation.[4][5][10][11]

Personal Protective Equipment (PPE) Protocol

Enter Laboratory Don Appropriate PPE

Safety Goggles
(EN166/OSHA Compliant)

Chemical Resistant Gloves
(Nitrile/Neoprene)

Lab Coat/
Protective Clothing

Respirator (if needed)

Handle Triphenylantimony Exit Laboratory
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Caption: Required Personal Protective Equipment for handling triphenylantimony.
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Safe Handling Procedures
Wash hands thoroughly after handling.[5][10]

Use with adequate ventilation and minimize dust generation and accumulation.[4][5][10]

Avoid contact with eyes, skin, and clothing.[4][10]

Avoid ingestion and inhalation.[10]

Do not eat, drink, or smoke in work areas.[5]

Keep the container tightly closed when not in use.[4][10]

Storage Procedures
Store in a tightly closed container.[4][10][11]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizers.[7][10][11]

The recommended storage temperature is below +30°C.[2]

Storage Conditions

Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Away from Strong Oxidizers Store Below 30°C

Click to download full resolution via product page
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Caption: Key storage requirements for triphenylantimony.

Emergency Procedures
First Aid Measures

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[10]

Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops

or persists.[10]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.[10]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Get medical aid if cough or other symptoms appear.[4][10]

Spills and Leaks
Evacuate unnecessary personnel from the area.[11]

Wear appropriate personal protective equipment as indicated in Section 3.1.[10]

Sweep up or absorb the material and place it into a suitable clean, dry, closed container for

disposal.[4][10]

Avoid generating dusty conditions.[10]

Prevent entry into sewers and public waters.[5][11]
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Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill
(Prevent spread to drains)

Clean Up Spill
(Sweep/absorb into container)

Dispose of Waste

Decontaminate Area

Report Incident
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Caption: Step-by-step workflow for responding to a triphenylantimony spill.

Disposal Considerations
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Dispose of waste and contaminated materials in accordance with local, state, and federal

regulations.[11]

Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Do not allow the product to enter drains, as it is toxic to aquatic life with long-lasting effects.

[4][5]

Applications in Research and Development
Triphenylantimony is utilized in various research applications, including:

Organometallic Chemistry: It serves as a precursor for various organometallic compounds

and in the development of new catalysts.[1]

Pharmaceutical Development: Its derivatives are explored for potential applications in drug

formulation.[1]

Materials Science: Used in the synthesis of advanced materials, including polymers and

nanomaterials, and as a flame retardant and stabilizer in plastics.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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